Cas no 1233094-95-5 (7-bromo-2-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine)

• Product Name: 7-bromo-2-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine
• CAS No: 1233094-95-5
• MF: C₇H₆BrN₃S
• MW: 244.11163854599
• MDL: MFCD20922038
• CID: 2093788
• PubChem ID: 57416128
• Update Time: 2025-06-07

7-bromo-2-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

• 7-bromo-2-(methylthio)pyrrolo[2,1-f][1,2,4]triazine
• 7-Bromo-2-(methylthio)pyrrolo-[1,2-f][1,2,4]triazine
• 7-bromo-2-methylsulfanylpyrrolo[2,1-f][1,2,4]triazine
• 7-bromo-2-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine
• AS-34549
• CS-0050098
• AKOS025290427
• 7-BROMO-2-(METHYLTHIO)PYRROLO[1,2-F][1,2,4]TRIAZINE
• MFCD20922038
• 1233094-95-5
• DHXIYHKKUAXQFV-UHFFFAOYSA-N
• 7-Bromo-2-methylsulfanyl-pyrrolo[2,1-f][1,2,4]triazine
• DTXSID20725809
• PB23046
• SY098287
• Pyrrolo[2,1-f][1,2,4]triazine, 7-bromo-2-(methylthio)-
• SCHEMBL519628

• MDL： MFCD20922038
• Inchi： 1S/C7H6BrN3S/c1-12-7-9-4-5-2-3-6(8)11(5)10-7/h2-4H,1H3
• InChI Key： DHXIYHKKUAXQFV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C=NC(=NN21)SC

Computed Properties

• Exact Mass: 242.94658g/mol
• Monoisotopic Mass: 242.94658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines

Additional information on 7-bromo-2-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine

Introduction to 7-bromo-2-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine (CAS No: 1233094-95-5)

7-bromo-2-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine (CAS No: 1233094-95-5) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to the triazine class of molecules, which are well-known for their versatility in medicinal chemistry. The presence of a bromine substituent at the 7-position and a methylsulfanyl group at the 2-position enhances its reactivity and makes it a valuable scaffold for further derivatization and exploration.

The pyrrolo[2,1-f][1,2,4]triazine core structure is particularly interesting because it combines three distinct heterocyclic rings—pyrrole, imidazole, and triazine—into a single fused system. This structural motif has been increasingly studied for its potential to interact with biological targets in novel ways. The bromo group not only serves as a handle for further functionalization via cross-coupling reactions but also contributes to the compound's electronic properties, influencing its interactions with biological systems.

In recent years, there has been a surge in research focused on developing new scaffolds that can modulate biological pathways effectively. The methylsulfanyl group in this compound adds another layer of complexity, potentially influencing both the solubility and the metabolic stability of any derivatives that may be synthesized from it. This makes 7-bromo-2-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine a promising candidate for drug discovery efforts aimed at addressing various therapeutic areas.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The bromo substituent allows for easy introduction of aryl or vinyl groups via palladium-catalyzed cross-coupling reactions, such as Suzuki or Heck couplings. Similarly, the methylsulfanyl group can be oxidized or replaced with other sulfur-containing functionalities, opening up numerous possibilities for structural diversification. These reactivity features make it an attractive building block for medicinal chemists seeking to develop novel small-molecule inhibitors or agonists.

Recent studies have begun to explore the biological activity of related pyrrolo[2,1-f][1,2,4]triazine derivatives. For instance, some researchers have reported that certain analogs of this scaffold exhibit inhibitory effects on kinases and other enzymes involved in cancer progression. While no direct data is available on 7-bromo-2-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine, its structural similarity suggests that it may share similar bioactivities or serve as a useful lead compound for further optimization.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Typically, the construction of the fused tricyclic system begins with the condensation of appropriate precursors under controlled conditions. Subsequent functionalization steps must be carefully monitored to avoid unwanted side reactions. The introduction of the bromo group often occurs late in the synthetic sequence to prevent unwanted bromination at other positions.

The use of modern computational methods has also become increasingly important in the study of compounds like 7-bromo-2-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine. Molecular modeling techniques can help predict how this molecule might interact with biological targets by simulating its binding modes within active sites. These predictions can guide experimental efforts by highlighting key residues that may be critical for activity and by suggesting optimal conditions for further derivatization.

In conclusion,7-bromo-2-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine (CAS No: 1233094-95-5) represents an exciting opportunity for researchers in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable scaffold for drug discovery efforts aimed at developing new treatments for various diseases. As more studies explore its potential bioactivities and synthetic applications, this compound is likely to play an important role in future research endeavors.